Cas no 88618-02-4 ( )

• Product name: &nbsp
• CAS No: 88618-02-4
• MF: C₁₂H₁₈N₂O₁₂S₃
• MW: 478.47252035141
• CID: 993245
• PubChem ID: 351258

  Chemical and Physical Properties

Names and Identifiers

• [5-(2,4-dioxopyrimidin-1-yl)-3,4-bis(methylsulfonyloxy)oxolan-2-yl]methyl methanesulfonate
• NSC529442
• ChemDiv1_027205
• DTXSID10974642
• NSC520194
• NSC-529442
• AKOS002133988
• HMS664E13
• NSC-520194
• 88618-02-4
• 59211-02-8
• 4-Hydroxy-1-[2,3,5-tri-O-(methanesulfonyl)pentofuranosyl]pyrimidin-2(1H)-one
•  

• Inchi： InChI=1S/C12H18N2O12S3/c1-27(17,18)23-6-7-9(25-28(2,19)20)10(26-29(3,21)22)11(24-7)14-5-4-8(15)13-12(14)16/h4-5,7,9-11H,6H2,1-3H3,(H,13,15,16)
• InChI Key： BRLHWTPRJHLKFO-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)OCC1C(C(C(O1)N2C=CC(=O)NC2=O)OS(=O)(=O)C)OS(=O)(=O)C

Computed Properties

• Exact Mass: 478.00218753g/mol
• Monoisotopic Mass: 478.00218753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214Ų
• XLogP3: -2.2